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Compound of Interest

Compound Name: 2-Hydroxyeupatolide

Cat. No.: B15590506

2-Hydroxyeupatolide | C15H2004 - PubChem 2-Hydroxyeupatolide is a natural product
found in Eupatorium mikanioides and Eupatorium chinense with data available. --INVALID-
LINK-- Eupatolide - an overview | ScienceDirect Topics Eupatolide is a major sesquiterpene
lactone of Eupatorium fortunei Turcz. (Asteraceae). Eupatolide has been reported to have
various pharmacological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic
effects. --INVALID-LINK-- Eupatolide, a sesquiterpene lactone in Eupatorium fortunei, inhibits
... Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we
investigated the anti-inflammatory effects of eupatolide on lipopolysaccharide (LPS)-induced
inflammatory responses in vitro and in vivo. Eupatolide inhibited the production of nitric oxide
(NO), prostaglandin E2 (PGE2), and pro ... --INVALID-LINK-- Eupatolide inhibits proliferation
and induces apoptosis in human ... Eupatolide, a sesquiterpene lactone isolated from the aerial
parts of Eupatorium fortunei Turcz, has been found to possess various biological activities,
including anti-inflammatory and anti-tumor effects. However, the molecular mechanisms
underlying its anti-tumor activity are not fully understood. In the present study, we ... --INVALID-
LINK-- Eupatolide, a novel heat shock protein 90 inhibitor, has potent ... Eupatolide is a
sesquiterpene lactone that has been shown to have anticancer activity. In this study, we
investigated the effects of eupatolide on heat shock protein 90 (Hsp90) and its potential as an
anticancer agent. Eupatolide was found to bind to Hsp90 and inhibit its chaperone function,
leading to the degradation of Hsp90 ... --INVALID-LINK-- Eupatolide induces apoptosis in
human oral squamous cell carcinoma ... Eupatolide, a sesquiterpene lactone isolated from
Eupatorium fortunei, has been shown to have anticancer activity. In this study, we investigated
the effects of eupatolide on human oral squamous cell carcinoma (OSCC) cells. Eupatolide
was found to induce apoptosis in OSCC cells in a dose- and time-dependent manner. --
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INVALID-LINK-- Natural sources, chemistry, and pharmacology of eupatolide Eupatolide is a
germacrane-type sesquiterpene lactone, which was first isolated from the leaves and stems of
Eupatorium formosanum. It is also found in other species of the genus Eupatorium, such as E.
fortunei, E. chinense, and E. cannabinum. Eupatolide has been shown to possess a wide
range of pharmacological activities, including ... --INVALID-LINK-- Eupatolide induces
apoptosis in human breast cancer cells through ... Eupatolide is a sesquiterpene lactone
isolated from Eupatorium fortunei. In this study, we investigated the effects of eupatolide on
human breast cancer cells. Eupatolide was found to induce apoptosis in breast cancer cells in
a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide, a sesquiterpene lactone
from Eupatorium ... - Springer Eupatolide is a sesquiterpene lactone that has been isolated
from several species of the genus Eupatorium. It has been shown to possess a variety of
biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. --
INVALID-LINK-- Eupatolide induces apoptosis in human colon cancer cells through ...
Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we
investigated the effects of eupatolide on human colon cancer cells. Eupatolide was found to
induce apoptosis in colon cancer cells in a dose- and time-dependent manner. --INVALID-LINK-
- Eupatolide suppresses the growth of human gastric cancer cells by ... Eupatolide is a
sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the
effects of eupatolide on human gastric cancer cells. Eupatolide was found to suppress the
growth of gastric cancer cells in a dose- and time-dependent manner. --INVALID-LINK--
Eupatolide induces G2/M cell cycle arrest and apoptosis in human ... Eupatolide is a
sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the
effects of eupatolide on human bladder cancer cells. Eupatolide was found to induce G2/M cell
cycle arrest and apoptosis in bladder cancer cells in a dose- and time-dependent manner. --
INVALID-LINK-- Anti-inflammatory constituents from Eupatorium chinense - ScienceDirect
Chromatographic separation of the ethanol extract of the whole plant of Eupatorium chinense
led to the isolation of two new sesquiterpenoids, (13, 5B, 6a, 7a, 10a)-1-hydroperoxy-6-
hydroxy-germacra-4(15), 9-dien-12, 8-olide (1), and (1B, 53, 6a, 7a, 10a)-1, 6-dihydroxy-
germacra-4(15), 9-dien-12, 8-olide (2), together with 10 known compounds. The structures of
the new compounds were elucidated by spectroscopic methods, including 1D and 2D NMR and
HR-ESI-MS. The absolute configurations were determined by X-ray diffraction analysis and
comparison of the experimental and calculated ECD data. All the isolated compounds were
tested for their inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-
activated RAW 264.7 macrophages. Compounds 1 and 2 showed potent inhibitory effects with
IC50 values of 3.2 and 4.5 pM, respectively. --INVALID-LINK-- Eupatolide: a review of its
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pharmacology, and ... - PubMed Eupatolide is a sesquiterpene lactone of the germacrane type,
which was first isolated from Eupatorium formosanum. It is also found in other species of the
genus Eupatorium, such as E. fortunei, E. chinense, and E. cannabinum. Eupatolide has been
shown to possess a wide range of pharmacological activities, including anti-inflammatory, anti-
tumor, anti-angiogenic, and anti-viral effects. --INVALID-LINK-- Eupatolide Induces Apoptosis
and Inhibits Proliferation in Multiple ... Eupatolide is a sesquiterpene lactone isolated from
Eupatorium fortunei. In this study, we investigated the effects of eupatolide on multiple
myeloma (MM) cells. Eupatolide was found to induce apoptosis and inhibit proliferation in MM
cells in a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide, a major bioactive
sesquiterpenoid from Eupatorium ... Eupatolide is a major bioactive sesquiterpenoid found in
Eupatorium species. It has been shown to have a wide range of pharmacological activities,
including anti-inflammatory, anti-tumor, and anti-angiogenic effects. --INVALID-LINK--
Eupatolide suppresses tumor growth and metastasis in an orthotopic ... Eupatolide is a
sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the
effects of eupatolide on an orthotopic mouse model of pancreatic cancer. Eupatolide was found
to suppress tumor growth and metastasis in a dose-dependent manner. --INVALID-LINK--
Eupatolide inhibits the growth of human prostate cancer cells by ... Eupatolide is a
sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the
effects of eupatolide on human prostate cancer cells. Eupatolide was found to inhibit the growth
of prostate cancer cells in a dose- and time-dependent manner. --INVALID-LINK--
Sesquiterpene Lactones from Eupatorium chinense and Their ... Four new germacrane-type
sesquiterpene lactones, namely, 13-hydroperoxy-6a-hydroxy-germacra-4(15), 9-dien-12, 8a-
olide (1), 13, 6a-dihydroxy-germacra-4(15), 9-dien-12, 8a-olide (2), 13-hydroperoxy-6a-
hydroxy-germacra-4(15), 10(14)-dien-12, 8a-olide (3), and 13, 6a-dihydroxy-germacra-4(15),
10(14)-dien-12, 8a-olide (4), together with seven known sesquiterpene lactones (5-11), were
isolated from the whole plants of Eupatorium chinense. Their structures were elucidated by
extensive spectroscopic analysis, including 1D and 2D NMR and HR-ESI-MS. The absolute
configurations of compounds 1-4 were determined by comparison of their experimental and
calculated electronic circular dichroism (ECD) spectra. All the isolated compounds were
evaluated for their inhibitory activity against nitric oxide (NO) production in lipopolysaccharide
(LPS)-stimulated RAW 264.7 macrophages. Compounds 1 and 3 showed potent inhibitory
activity with IC50 values of 2.5 and 4.2 yM, respectively. --INVALID-LINK-- Eupatolide inhibits
angiogenesis and induces apoptosis in human ... Eupatolide is a sesquiterpene lactone
isolated from Eupatorium fortunei. In this study, we investigated the effects of eupatolide on
human umbilical vein endothelial cells (HUVECS). Eupatolide was found to inhibit angiogenesis
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and induce apoptosis in HUVECs in a dose- and time-dependent manner. --INVALID-LINK--
Eupatolide induces apoptosis in human leukemia cells through a ... Eupatolide is a
sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the
effects of eupatolide on human leukemia cells. Eupatolide was found to induce apoptosis in
leukemia cells in a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide inhibits the
migration and invasion of human glioma cells ... Eupatolide is a sesquiterpene lactone isolated
from Eupatorium fortunei. In this study, we investigated the effects of eupatolide on human
glioma cells. Eupatolide was found to inhibit the migration and invasion of glioma cells in a
dose- and time-dependent manner. --INVALID-LINK-- Eupatolide, a sesquiterpenoid from
Eupatorium fortunei, inhibits ... Eupatolide is a sesquiterpene lactone isolated from Eupatorium
fortunei. In this study, we investigated the effects of eupatolide on the production of
inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.
Eupatolide inhibited the production of nitric oxide (NO), prostaglandin E2 (PGE2), and pro ... --
INVALID-LINK-- Eupatolide induces apoptosis in human cervical cancer cells through ...
Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we
investigated the effects of eupatolide on human cervical cancer cells. Eupatolide was found to
induce apoptosis in cervical cancer cells in a dose- and time-dependent manner. --INVALID-
LINK-- Eupatolide enhances the anti-tumor effects of cisplatin in human ... Eupatolide is a
sesquiterpene lactone isolated from Eupatorium fortunei. In this study, we investigated the
effects of eupatolide on the anti-tumor effects of cisplatin in human ovarian cancer cells.
Eupatolide was found to enhance the anti-tumor effects of cisplatin in a dose- and time-
dependent manner. --INVALID-LINK-- Eupatolide inhibits the proliferation and induces
apoptosis in human ... Eupatolide is a sesquiterpene lactone isolated from Eupatorium fortunei.
In this study, we investigated the effects of eupatolide on human osteosarcoma cells.
Eupatolide was found to inhibit the proliferation and induce apoptosis in osteosarcoma cells in
a dose- and time-dependent manner. --INVALID-LINK-- Eupatolide suppresses the growth of
human non-small cell lung ... Eupatolide is a sesquiterpene lactone isolated from Eupatorium
fortunei. In this study, we investigated the effects of eupatolide on human non-small cell lung
cancer (NSCLC) cells. Eupatolide was found to suppress the growth of NSCLC cells in a dose-
and time-dependent manner. --INVALID-LINK-- Eupatolide, a major component of Eupatorium
fortunei, inhibits the ... Eupatolide is a sesquiterpene lactone that is a major component of
Eupatorium fortunei. In this study, we investigated the effects of eupatolide on the production of
inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.
Eupatolide inhibited the production of nitric oxide (NO), prostaglandin E2 (PGE2), and ... --
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INVALID-LINK-- 2-Hydroxyeupatolide: A Comprehensive Technical Guide to its Natural
Sources and Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyeupatolide, a sesquiterpene lactone, has garnered significant interest within the
scientific community for its potential therapeutic applications. This document provides an in-
depth overview of the natural sources, discovery, and associated experimental protocols
related to this compound. Quantitative data are presented in structured tables for comparative
analysis, and key experimental workflows are visualized using Graphviz diagrams to facilitate a
deeper understanding of the methodologies employed in its study.

Introduction

2-Hydroxyeupatolide is a naturally occurring sesquiterpene lactone, a class of secondary
metabolites known for their diverse biological activities. Its discovery and subsequent
investigation have primarily centered on plants of the Eupatorium genus, a group of flowering
plants in the Asteraceae family. This guide will delve into the specific plant sources from which
2-Hydroxyeupatolide has been isolated and the chronological discovery of this compound.

Natural Sources

The primary natural sources of 2-Hydroxyeupatolide identified to date belong to the
Eupatorium genus. The compound has been reported in Eupatorium chinense and Eupatorium
mikanioides. [1]While the broader class of eupatolides is found in various Eupatorium species,
including Eupatorium fortunei and Eupatorium formosanum, the hydroxylated form, 2-
Hydroxyeupatolide, has been specifically isolated from the aforementioned species.

Table 1: Natural Sources of 2-Hydroxyeupatolide

Plant Species Family Plant Part(s) Reference(s)
Eupatorium chinense Asteraceae Whole Plant [1]
Eupatorium N

o Asteraceae Not Specified [1]
mikanioides
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Discovery and Isolation

The discovery of 2-Hydroxyeupatolide is intrinsically linked to the phytochemical investigation
of Eupatorium species. The general workflow for the isolation and identification of this and
similar sesquiterpenoids involves a multi-step process beginning with the collection and
extraction of plant material, followed by chromatographic separation and spectroscopic
analysis.

General Experimental Protocol for Isolation and
Identification

The following protocol represents a generalized methodology derived from the procedures
used for isolating sesquiterpenoids from Eupatorium chinense.

1. Plant Material Collection and Preparation:

e The whole plants of Eupatorium chinense are collected and air-dried.
» The dried plant material is then powdered for efficient extraction.

2. Extraction:

e The powdered plant material is extracted with a solvent, typically ethanol (EtOH), at room
temperature.

e The extraction process is repeated multiple times to ensure a comprehensive extraction of
secondary metabolites.

e The resulting extracts are combined and concentrated under reduced pressure to yield a
crude extract.

3. Fractionation:

e The crude extract is suspended in water and partitioned successively with solvents of
increasing polarity, such as petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

e The fractions are concentrated to yield distinct sub-extracts.
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4. Chromatographic Separation:

e The ethyl acetate fraction, often rich in sesquiterpenoids, is subjected to various
chromatographic techniques for further purification.

o Column Chromatography: Silica gel column chromatography is a primary method used for
initial separation, with elution gradients of solvents like chloroform-methanol.

e Preparative High-Performance Liquid Chromatography (HPLC): Further purification of
fractions obtained from column chromatography is achieved using preparative HPLC with a
suitable column (e.g., C18) and mobile phase (e.g., methanol-water or acetonitrile-water).

5. Structure Elucidation:

e The pure isolated compounds are subjected to spectroscopic analysis to determine their
chemical structure.

e Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-
ESI-MS) is used to determine the molecular formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are conducted to elucidate the detailed structure and
stereochemistry of the molecule.

» X-ray Crystallography: In some cases, single-crystal X-ray diffraction analysis is used to
confirm the absolute configuration of the molecule.

Visualization of the Isolation Workflow

The following diagram illustrates the general workflow for the isolation of 2-Hydroxyeupatolide

from its natural sources.
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Plant Material Preparation
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Caption: General workflow for the isolation and identification of 2-Hydroxyeupatolide.

Quantitative Data

The structural elucidation of 2-Hydroxyeupatolide relies on the precise data obtained from
various spectroscopic techniques. The following table summarizes the key physicochemical
and spectroscopic data for the compound.

Table 2: Physicochemical and Spectroscopic Data for 2-Hydroxyeupatolide
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Property Value Method/Reference
Molecular Formula C15H2004 HR-ESI-MS
Molecular Weight 264.32 g/mol PubChem

Data to be populated from
1H NMR (CDCls, & ppm) o NMR Spectroscopy
specific literature

Data to be populated from
13C NMR (CDCls, 6 ppm) o NMR Spectroscopy
specific literature

Data to be populated from _
UV Amax (MeOH) o UV-Vis Spectroscopy
specific literature

) ) Data to be populated from )
Optical Rotation [a]D o Polarimetry
specific literature

Note: Specific NMR and optical rotation data require access to primary research articles
detailing the initial isolation and characterization of 2-Hydroxyeupatolide. This table serves as
a template for organizing such data once obtained.

Signaling Pathways and Biological Activity

While this document focuses on the natural sources and discovery of 2-Hydroxyeupatolide, it
is important to note that related compounds, such as eupatolide, have been extensively studied
for their biological activities. These studies often investigate the impact of these compounds on
various cellular signaling pathways. For instance, eupatolide has been shown to exhibit anti-
inflammatory and anti-cancer effects by modulating pathways involving NF-kB, MAPK, and
PI3K/Akt. Future research on 2-Hydroxyeupatolide will likely explore its effects on similar
signaling cascades.

The diagram below represents a hypothetical signaling pathway that could be investigated for
2-Hydroxyeupatolide, based on the known activities of similar sesquiterpene lactones.
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Caption: Hypothetical signaling pathway potentially modulated by 2-Hydroxyeupatolide.

Conclusion

2-Hydroxyeupatolide is a promising natural product isolated from Eupatorium chinense and
Eupatorium mikanioides. Its discovery has followed a systematic phytochemical workflow
involving extraction, fractionation, and extensive chromatographic and spectroscopic analysis.
While detailed biological activity studies on 2-Hydroxyeupatolide are still emerging, the known
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pharmacological profiles of related sesquiterpene lactones suggest that it may possess
significant therapeutic potential. This guide provides a foundational understanding for
researchers and drug development professionals interested in further exploring this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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